N'-(4-ethylphenyl)-N-(thiophen-2-ylmethyl)oxamide
Description
N-(4-ethylphenyl)-N-(thiophen-2-ylmethyl)oxamide, also known as ETO, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. ETO belongs to the class of oxamides, which are known for their diverse biological activities.
Scientific Research Applications
Antiallergy Agents
N-(4-substituted-thiazolyl)oxamic acid derivatives, which are structurally related to N'-(4-ethylphenyl)-N-(thiophen-2-ylmethyl)oxamide, have been studied for their antiallergy activity. These compounds have shown significant potency in inhibiting allergic reactions in rat models, surpassing the efficacy of conventional antiallergy medications like disodium cromoglycate (Hargrave et al., 1983).
Corrosion Inhibition
A derivative of this compound has been studied for its role in corrosion inhibition. It has demonstrated efficiency in preventing corrosion of mild steel in acidic environments, highlighting its potential application in material science and engineering (Daoud et al., 2014).
Anticancer Activity
Certain compounds structurally similar to this compound have been synthesized and evaluated for their anticancer properties. These compounds exhibited notable anticancer activities against various cancer cell lines, suggesting potential therapeutic applications in oncology (Ravinaik et al., 2021).
Molecular Docking Studies
Research on N-(thiophen-2-ylmethyl)thiophene-2-carboxamide, a close analogue, has included molecular docking studies to understand its binding with lung cancer proteins. This suggests its potential utility in the design of targeted cancer therapies (Cakmak et al., 2022).
Analgesic and Anti-Inflammatory Activity
Derivatives of this compound have been evaluated for analgesic and anti-inflammatory activities. This research suggests their potential application in the development of new pain relief and anti-inflammatory drugs (Deep et al., 2012).
Electrophilic and Nucleophilic Sites Analysis
The compound N-(thiophen-2-ylmethyl)thiophene-2-carboxamide was studied using DFT/B3LYP/6-311++G(d,p) theoretical level, providing insights into its electrophilic and nucleophilic sites, which are crucial for understanding its chemical reactivity and potential applications in synthesis (Cakmak et al., 2022).
properties
IUPAC Name |
N'-(4-ethylphenyl)-N-(thiophen-2-ylmethyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2S/c1-2-11-5-7-12(8-6-11)17-15(19)14(18)16-10-13-4-3-9-20-13/h3-9H,2,10H2,1H3,(H,16,18)(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQKYBUJLOVSUFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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